Cas no 1396636-99-9 (N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)
N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
- VU0541502-1
- N-(4-methoxy-2-methylphenyl)-5-(pyridin-4-yl)-1-(o-tolyl)-1H-1,2,3-triazole-4-carboxamide
- AKOS024544933
- 1396636-99-9
- N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-pyridin-4-yltriazole-4-carboxamide
- N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxamide
- F6252-1509
-
- Inchi: 1S/C23H21N5O2/c1-15-6-4-5-7-20(15)28-22(17-10-12-24-13-11-17)21(26-27-28)23(29)25-19-9-8-18(30-3)14-16(19)2/h4-14H,1-3H3,(H,25,29)
- InChI Key: UOFGVEPGPQQMMB-UHFFFAOYSA-N
- SMILES: O=C(C1=C(C2C=CN=CC=2)N(C2C=CC=CC=2C)N=N1)NC1C=CC(=CC=1C)OC
Computed Properties
- Exact Mass: 399.16952493g/mol
- Monoisotopic Mass: 399.16952493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 570
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 81.9Ų
N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6252-1509-2μmol |
N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide |
1396636-99-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6252-1509-5μmol |
N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide |
1396636-99-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6252-1509-10μmol |
N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide |
1396636-99-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6252-1509-20μmol |
N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide |
1396636-99-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6252-1509-1mg |
N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide |
1396636-99-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6252-1509-2mg |
N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide |
1396636-99-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6252-1509-3mg |
N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide |
1396636-99-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6252-1509-4mg |
N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide |
1396636-99-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6252-1509-5mg |
N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide |
1396636-99-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6252-1509-10mg |
N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide |
1396636-99-9 | 10mg |
$79.0 | 2023-09-09 |
N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1396636-99-9): A Comprehensive Overview
N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1396636-99-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, with its unique structural features, presents a promising avenue for various applications, particularly in drug discovery and development. Its molecular structure combines a 1,2,3-triazole core with pyridin-4-yl and methoxy-2-methylphenyl substituents, making it a versatile scaffold for further chemical modifications.
The growing interest in N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide is driven by its potential biological activities. Researchers are particularly intrigued by its possible role as a kinase inhibitor, which could have implications in treating various diseases. The 1,2,3-triazole moiety is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in drug design. Additionally, the presence of the pyridin-4-yl group enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.
In recent years, the demand for CAS No. 1396636-99-9 has increased due to its relevance in cutting-edge research. Scientists are exploring its potential in targeted therapies, especially in oncology. The compound's ability to interact with specific protein kinases makes it a candidate for personalized medicine approaches. Moreover, the rise of AI-driven drug discovery has further highlighted the importance of such compounds, as they can be used in virtual screening and molecular docking studies to identify new therapeutic agents.
The synthesis of N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions, including click chemistry for the 1,2,3-triazole formation. This method is favored for its high yield and selectivity, making it suitable for large-scale production. Researchers are also investigating greener synthesis routes to align with the growing emphasis on sustainable chemistry and reduced environmental impact.
From a commercial perspective, CAS No. 1396636-99-9 is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability can vary depending on the purity and quantity required. As the compound gains traction in research, it is expected to become more accessible to a broader range of scientists and institutions.
One of the most frequently asked questions about N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide pertains to its stability and storage conditions. The compound is typically stored under inert conditions at low temperatures to prevent degradation. Researchers also inquire about its solubility profile, which is essential for formulating it in various experimental setups.
Looking ahead, the future of CAS No. 1396636-99-9 appears promising, with ongoing studies aimed at unlocking its full potential. The integration of computational chemistry and high-throughput screening techniques is expected to accelerate the discovery of new applications for this compound. As the scientific community continues to explore its properties, N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide is poised to play a pivotal role in advancing modern medicine.
In summary, N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1396636-99-9) represents a fascinating area of research with significant implications for drug development. Its unique structural attributes, combined with its potential biological activities, make it a compound of great interest to both academia and industry. As research progresses, this molecule is likely to emerge as a key player in the next generation of therapeutic agents.
1396636-99-9 (N-(4-methoxy-2-methylphenyl)-1-(2-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)